Cas no 130981-38-3 ((2S)-1-butylpyrrolidin-2-ylmethanamine)

• Product Name: (2S)-1-butylpyrrolidin-2-ylmethanamine
• CAS No: 130981-38-3
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 5564194
• PubChem ID: 12829008
• Update Time: 2025-07-15

(2S)-1-butylpyrrolidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7278231
• [(2S)-1-butylpyrrolidin-2-yl]methanamine
• EN300-1645678
• 130981-38-3
• (S)-(-)-2-aminomethyl-1-butylpyrrolidine
• (2S)-1-butylpyrrolidin-2-ylmethanamine

• Inchi： 1S/C9H20N2/c1-2-3-6-11-7-4-5-9(11)8-10/h9H,2-8,10H2,1H3/t9-/m0/s1
• InChI Key： VRKXUSCKISXSIH-VIFPVBQESA-N
• SMILES： N1(CCCC)CCC[C@H]1CN

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3Ų

Additional information on (2S)-1-butylpyrrolidin-2-ylmethanamine

Introduction to (2S)-1-butylpyrrolidin-2-ylmethanamine (CAS No. 130981-38-3)

The compound (2S)-1-butylpyrrolidin-2-ylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 130981-38-3, is a significant molecule in the field of pharmaceutical chemistry and drug development. This chiral amine derivative has garnered attention due to its structural complexity and potential biological activities. The precise stereochemistry, indicated by the (S) configuration at the second position of the pyrrolidine ring, plays a crucial role in its pharmacological properties and interactions with biological targets.

In recent years, there has been a growing interest in the development of enantiomerically pure compounds for therapeutic applications. The stereochemical purity of (2S)-1-butylpyrrolidin-2-ylmethanamine is essential for ensuring optimal efficacy and minimizing adverse effects. Advances in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for further investigation.

The structural motif of (2S)-1-butylpyrrolidin-2-ylmethanamine incorporates a pyrrolidine ring, which is a common scaffold in many bioactive molecules. Pyrrolidine derivatives are known for their diverse pharmacological activities, including neurokinin receptor antagonism, antiviral properties, and potential applications in central nervous system (CNS) disorders. The presence of a butyl group at the first position and an amine substituent at the second position further influences its physicochemical properties and biological interactions.

Recent studies have highlighted the importance of chiral amines in drug discovery. The enantiomeric purity of (2S)-1-butylpyrrolidin-2-ylmethanamine is critical for its biological activity, as different enantiomers can exhibit distinct pharmacological profiles. For instance, one enantiomer may show potent activity at a specific receptor while the other may be inactive or even exhibit toxic effects. This underscores the need for rigorous stereochemical control during synthesis and characterization.

The synthesis of (2S)-1-butylpyrrolidin-2-ylmethanamine involves multi-step organic reactions, often requiring advanced catalytic systems and chiral auxiliaries to achieve high enantiomeric excess. Modern synthetic approaches, such as asymmetric hydrogenation and chiral resolution techniques, have been employed to produce this compound with high stereochemical fidelity. These methods not only enhance yield but also improve scalability for industrial applications.

In the context of drug development, (2S)-1-butylpyrrolidin-2-ylmethanamine has been investigated as a potential lead compound for various therapeutic indications. Its structural features make it a suitable candidate for modulating neurotransmitter systems and treating neurological disorders. Preclinical studies have demonstrated promising results in models of pain management, anxiety, and cognitive dysfunction. These findings have spurred further research into its pharmacological mechanisms and potential clinical applications.

The compound's interaction with biological targets is another area of active investigation. Computational modeling and structure-based drug design have been utilized to understand how (2S)-1-butylpyrrolidin-2-ylmethanamine binds to its receptors or enzymes. This information is crucial for optimizing its pharmacokinetic properties and improving its therapeutic index. Additionally, biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided valuable insights into its molecular interactions.

The development of novel pharmaceuticals often requires the identification of new molecular entities with unique properties. (2S)-1-butylpyrrolidin-2-ylmethanamine represents an example of how structural innovation can lead to the discovery of promising therapeutic agents. Its unique combination of structural features makes it a versatile scaffold for further derivatization and optimization.

As research continues to evolve, the role of compounds like (2S)-1-butylpyrrolidin-2-ylmethanamine in addressing unmet medical needs will become increasingly significant. Advances in synthetic chemistry, computational biology, and drug delivery systems will further enhance our ability to develop effective treatments based on this class of molecules. The continued exploration of its pharmacological potential holds promise for future therapeutic breakthroughs.